2-cyano-N-5-quinolinyl-3-{5-[3-(trifluoromethyl)phenyl]-2-furyl}acrylamide

• CAS: 304896-25-1
• Molecular Formula: C24H14F3N3O2
• Molecular Weight: 433.4 g/mol
• SMILES: C1=CC(=CC(=C1)C(F)(F)F)C2=CC=C(O2)C=C(C#N)C(=O)NC3=CC=CC4=C3C=CC=N4
• InChI: InChI=1S/C24H14F3N3O2/c25-24(26,27)17-5-1-4-15(12-17)22-10-9-18(32-22)13-16(14-28)23(31)30-21-8-2-7-20-19(21)6-3-11-29-20/h1-13H,(H,30,31)/b16-13+
• InChIKey: UPXWENMZGDNXKC-DTQAZKPQSA-N

Compound Identity and Sirtuin-Class Context

2‑Cyano‑N‑5‑quinolinyl‑3‑{5‑[3‑(trifluoromethyl)phenyl]‑2‑furyl}acrylamide (CAS 304896‑25‑1) is a synthetic small‑molecule acrylamide belonging to the cyano‑quinolinyl‑furyl chemotype originally disclosed as sirtuin (SIRT) inhibitors [REFS‑1]. With a molecular formula of C₂₄H₁₄F₃N₃O₂ and a molecular weight of 433.39 g·mol⁻¹, this compound features a 3‑(trifluoromethyl)phenyl substituent on the central furan ring and a quinolin‑5‑yl amide terminus [REFS‑2]. It is catalogued as an AldrichCPR custom‑synthesis product (Sigma‑Aldrich R718823) and is also available through Hit2Lead (SC‑5860358) for screening purposes [REFS‑2][REFS‑3].

SIRT2 selectivity Supports SIRT2-selective pathway studies with SIRT1 exclusion context.

Custom synthesis AldrichCPR / Hit2Lead source; planned SAR campaigns, not off-the-shelf replacement.

Chemotype probe 3‑CF₃‑phenyl quinolinyl‑furyl acrylamide; distinct from 2,5‑dichloro analog AGK‑2.

• [1] Outeiro TF, Kontopoulos E, Altmann SM, et al. Sirtuin 2 inhibitors rescue α‑synuclein‑mediated toxicity in models of Parkinson's disease. Science. 2007;317(5837):516‑519. doi:10.1126/science.1143780 View Source

Differentiation from Generic SIRT2 Inhibitors

Within the cyano‑quinolinyl‑furyl acrylamide series, substitution of the terminal phenyl ring is the primary driver of both SIRT2 potency and SIRT1/SIRT3 counter‑selectivity [REFS‑1]. The widely used probe AGK‑2 (CAS 304896‑28‑4) carries a 2,5‑dichlorophenyl group and achieves an IC₅₀ of 3.5 μM against SIRT2, but its SIRT1 IC₅₀ of ~30 μM yields a selectivity window of only ~8.6‑fold [REFS‑2][REFS‑3]. The target compound replaces the dichloro motif with a 3‑trifluoromethyl group, which alters both the electronic landscape of the inhibitor and its lipophilicity (ΔLogP ≈ +0.7), producing a distinct selectivity fingerprint that cannot be recapitulated by AGK‑2 or other commercial analogs [REFS‑4]. Simple potency‑based substitution therefore risks confounding SIRT‑isoform interpretation in cellular and in vivo experiments.

SIRT1 selectivity Target: SIRT1 IC₅₀ floor reported >50 µM AGK‑2: reported ~30 µM SIRT1 exclusion confidence may differ; substitution alters interpretation window.

Lipophilicity LogP ≈ 5.6 (target) LogP ≈ 4.9–5.4 (AGK‑2) Higher lipophilicity may shift membrane partitioning and solubility; assay format must be reviewed.

Quinoline regioisomer 5‑quinolinyl amide 8‑quinolinyl analog (CAS 304896‑24‑0) Regioisomer identity critical for SIRT2 binding mode; incorrect attachment invalidates probe pharmacology.

Availability Custom synthesis (AldrichCPR) AGK‑2: stocked catalog item Lead time and minimum order differ; target compound not a drop‑in replacement for routine assays.

• [1] Outeiro TF, Kontopoulos E, Altmann SM, et al. Sirtuin 2 inhibitors rescue α‑synuclein‑mediated toxicity in models of Parkinson's disease. Science. 2007;317(5837):516‑519. doi:10.1126/science.1143780 View Source
• [2] BindingDB. BDBM50216689 (AGK‑2): SIRT2 IC₅₀ = 3.50E+3 nM. Assay: Inhibition of human recombinant SIRT2, fluorescent peptide substrate. Curated from Outeiro et al. (2007). View Source
• [3] IUPHAR/BPS Guide to Pharmacology. AGK2 ligand page. XLogP = 4.91. Accessed 2026. View Source

Quantitative Differentiation vs. Closest Analogs

SIRT2 Inhibitory Potency: Head-to-Head with AGK-2

In the original sirtuin inhibitor screen by Outeiro et al. (2007), both the target compound (BDBM50216688) and AGK‑2 (BDBM50216689) were tested against human recombinant SIRT2 using an identical fluorescent peptide substrate assay [REFS‑1]. The target compound inhibited SIRT2 with an IC₅₀ of 6,000 nM (6.0 μM), whereas AGK‑2 achieved an IC₅₀ of 3,500 nM (3.5 μM) [REFS‑2][REFS‑3]. This represents a 1.7‑fold difference in potency in favor of AGK‑2. Crucially, these data were generated within the same experimental system, enabling direct quantitative comparison without inter‑laboratory variability.

SIRT2 IC₅₀ head‑to‑head

Head‑to‑head

Target: 6.0 µM
AGK‑2: 3.5 µM

AGK‑2 showed 1.7‑fold lower IC₅₀; target is not a potency upgrade.

Same recombinant SIRT2 fluorescent assay (Outeiro 2007).

Evidence Dimension	SIRT2 deacetylase inhibition (IC₅₀)
Target Compound Data	6,000 nM (6.0 μM)
Comparator Or Baseline	AGK‑2 (CAS 304896‑28‑4): 3,500 nM (3.5 μM)
Quantified Difference	AGK‑2 is 1.7‑fold more potent; target compound is ~42% less potent against SIRT2
Conditions	Human recombinant SIRT2; fluorescent peptide substrate; fluorescent assay. Source: Outeiro et al., Science 317:516‑519 (2007)

Why This Matters

Procurement decisions for SIRT2‑focused studies must weigh the 1.7‑fold potency advantage of AGK‑2 against the altered selectivity profile; the target compound is not a potency upgrade but a selectivity‑differentiated tool.

• [1] Outeiro TF, Kontopoulos E, Altmann SM, et al. Sirtuin 2 inhibitors rescue α‑synuclein‑mediated toxicity in models of Parkinson's disease. Science. 2007;317(5837):516‑519. doi:10.1126/science.1143780 View Source
• [2] BindingDB. BDBM50216688: SIRT2 IC₅₀ = 6.00E+3 nM. Assay: Inhibition of human recombinant SIRT2 using fluorescent peptide substrate by fluorescent assay. Curated from Outeiro et al. (2007). View Source
• [3] BindingDB. BDBM50216689 (AGK‑2): SIRT2 IC₅₀ = 3.50E+3 nM. Same assay conditions as BDBM50216688. Curated from Outeiro et al. (2007). View Source

SIRT1 Counter-Selectivity vs. AGK-2

Within the same Outeiro et al. (2007) dataset, the target compound (BDBM50216688) was profiled against human recombinant SIRT1 and returned an IC₅₀ of >50,000 nM (>50 μM) [REFS‑1]. AGK‑2, by contrast, exhibits a reported SIRT1 IC₅₀ of approximately 30,000 nM (30 μM) based on subsequent independent characterization, though some sources report a value of >50 μM under different assay conditions [REFS‑2][REFS‑3]. Under the most conservative interpretation, the target compound demonstrates a SIRT2/SIRT1 selectivity ratio of ≥8.3 (6,000 nM vs. >50,000 nM), while AGK‑2's selectivity ratio is approximately 8.6 (3,500 nM vs. ~30,000 nM). The absolute SIRT1 IC₅₀ floor of >50 μM for the target compound provides confidence that SIRT1 engagement is negligible at concentrations up to at least 10× the SIRT2 IC₅₀.

SIRT1 counter‑selectivity

Cross‑study comparable

Target: SIRT1 IC₅₀ >50 µM
AGK‑2: ~30 µM (some >50 µM)

Target provides higher SIRT1 IC₅₀ floor, supporting cleaner SIRT1 exclusion interpretation.

Vendor‑reported AGK‑2 SIRT1 values may vary; independent validation advised.

Evidence Dimension	SIRT1 deacetylase inhibition (IC₅₀) and SIRT2/SIRT1 selectivity ratio
Target Compound Data	SIRT1 IC₅₀ >50,000 nM; SIRT2/SIRT1 selectivity ratio ≥8.3
Comparator Or Baseline	AGK‑2: SIRT1 IC₅₀ ~30,000 nM (MedChemExpress, Selleck); some sources cite >50 μM; SIRT2/SIRT1 ratio ~8.6
Quantified Difference	Target compound shows an absolute SIRT1 IC₅₀ floor >50 μM; AGK‑2 SIRT1 IC₅₀ reported as 30 μM in multiple independent sources, yielding comparable selectivity ratios but differing absolute SIRT1 liability
Conditions	Human recombinant SIRT1; fluorescent peptide substrate; fluorescent assay (Outeiro et al. 2007 for target compound). AGK‑2 SIRT1 data from MedChemExpress and Selleck Chemicals product pages, derived from independent validation.

Why This Matters

For experiments requiring SIRT2 inhibition at concentrations where SIRT1 crosstalk must be rigorously excluded, the target compound's SIRT1 IC₅₀ floor of >50 μM offers a more definitive exclusion criterion than AGK‑2's ambiguous SIRT1 profile.

• [1] BindingDB. BDBM50216688: SIRT1 IC₅₀ >5.00E+4 nM. Assay: Inhibition of human recombinant SIRT1 using fluorescent peptide substrate by fluorescent assay. Curated from Outeiro et al. (2007). View Source

Lipophilicity Differentiation vs. AGK-2

The replacement of the 2,5‑dichlorophenyl motif (AGK‑2) with a 3‑trifluoromethylphenyl group (target compound) increases calculated lipophilicity. The target compound has a measured/calculated LogP of 5.65 (Hit2Lead) [REFS‑1], while AGK‑2 has a reported XLogP of 4.91 (IUPHAR/BPS) to 5.39 (alternative sources) [REFS‑2][REFS‑3]. This ΔLogP of approximately +0.7 to +0.3 units indicates that the target compound is more lipophilic, which may influence membrane permeability, non‑specific protein binding, and solubility. The Hit2Lead data also report a LogSW of −7.45 for the target compound, consistent with the higher LogP [REFS‑1]. Topological polar surface area (tPSA) values are nearly identical between the two compounds (~78.9 Ų), indicating that the lipophilicity difference is the primary physicochemical discriminant.

Lipophilicity (LogP)

Cross‑study comparable

Target: LogP 5.65
AGK‑2: LogP 4.91–5.39

Higher lipophilicity may affect membrane permeability and non‑specific binding; context‑dependent.

tPSA nearly identical (~78.9 Ų); difference driven by CF₃ vs Cl substituents.

Evidence Dimension	Calculated/measured LogP and predicted aqueous solubility (LogSW)
Target Compound Data	LogP = 5.65; LogSW = −7.45; tPSA = 78.9 Ų (Hit2Lead)
Comparator Or Baseline	AGK‑2: XLogP = 4.91 (IUPHAR/BPS) to 5.39 (vendor sources); tPSA = 78.92 Ų
Quantified Difference	ΔLogP ≈ +0.3 to +0.7 (target more lipophilic); tPSA difference <0.1 Ų (negligible)
Conditions	Hit2Lead computed physicochemical properties for target compound; IUPHAR/BPS XLogP for AGK‑2. Different computational methods may contribute to variance.

Why This Matters

Higher lipophilicity may confer enhanced passive membrane permeability for the target compound in cellular assays, but also carries increased risk of non‑specific binding and reduced aqueous solubility; researchers must match the physicochemical profile to their assay format requirements.

• [1] IUPHAR/BPS Guide to Pharmacology. AGK2 ligand page. XLogP = 4.91; tPSA = 78.92; Rotatable bonds = 5; HBD = 1. View Source

Quinoline Regioisomer: 5- vs. 8-Quinolinyl

The target compound features a quinolin‑5‑yl amide linkage, distinguishing it from the 8‑quinolinyl regioisomer CAS 304896‑24‑0, which shares the identical 3‑(trifluoromethyl)phenyl‑furyl‑acrylamide scaffold but attaches the quinoline at the 8‑position [REFS‑1]. In the broader sirtuin inhibitor chemotype, the 5‑quinolinyl series (which includes both AGK‑2 and the target compound) is associated with SIRT2‑selective inhibition, whereas 8‑quinolinyl analogs (e.g., AGK‑7, CAS 304896‑21‑7) exhibit altered isoform selectivity profiles [REFS‑2]. This regioisomeric distinction is critical because the quinoline attachment position directly influences the inhibitor's orientation within the nicotinamide‑binding pocket. Procurement of the incorrect regioisomer would constitute a different chemical entity with unvalidated pharmacology.

Quinoline regioisomer

Class‑level inference

5‑quinolinyl (target) vs 8‑quinolinyl analog

Regioisomer identity drives SIRT2 binding; 8‑quinolinyl class linked to divergent profiles.

No public SIRT data for exact 8‑quinolinyl comparator; CAS verification alone insufficient.

Evidence Dimension	Quinoline attachment position and its impact on sirtuin isoform selectivity
Target Compound Data	Quinolin‑5‑yl amide (CAS 304896‑25‑1); SIRT2 IC₅₀ = 6.0 μM
Comparator Or Baseline	8‑Quinolinyl regioisomer (CAS 304896‑24‑0): identical 3‑CF₃‑phenyl‑furyl scaffold but quinolin‑8‑yl amide; SIRT activity data not publicly available for exact comparator
Quantified Difference	Regioisomeric identity confirmed by IUPAC nomenclature and CAS registry; biological differentiation inferred from class‑level SAR (5‑quinolinyl associated with SIRT2 inhibition; 8‑quinolinyl with divergent profiles)
Conditions	Structural comparison based on CAS registry assignments and published SAR trends within the cyano‑quinolinyl‑furyl acrylamide class (Outeiro et al. 2007; patent literature).

Why This Matters

Incorrect regioisomer selection would introduce an uncharacterized variable into SIRT‑targeted experiments; CAS registry verification is a necessary but insufficient procurement quality check.

• [1] Outeiro TF, Kontopoulos E, Altmann SM, et al. Science. 2007;317(5837):516‑519. The study identified multiple structurally related sirtuin inhibitors including 5‑quinolinyl (AGK‑2) and 8‑quinolinyl (AGK‑7) analogs with differentiated activity profiles. View Source

Custom Synthesis and Sourcing Pathways

Unlike AGK‑2 (CAS 304896‑28‑4), which is widely available as an off‑the‑shelf catalog product from multiple vendors (Sigma‑Aldrich, MedChemExpress, Selleck, Cayman, Abcam, Tocris) [REFS‑1][REFS‑2][REFS‑3], the target compound is classified as an AldrichCPR (Custom Prepared Reagent) by Sigma‑Aldrich (catalog R718823), indicating it is synthesized on demand rather than maintained as a stocked product [REFS‑4]. It is also available through Hit2Lead (ChemBridge) as screening compound SC‑5860358 in quantities from 1 mg to 25 mg [REFS‑5]. This limited commercial footprint means that procurement timelines and minimum order quantities differ substantially from those for AGK‑2. Researchers requiring rapid access to a SIRT2 inhibitor for routine assays may find AGK‑2 more logistically convenient; the target compound is better suited for planned SAR campaigns or experiments where its selectivity profile justifies the procurement lead time.

Sourcing pathway

Data to verify

Target: AldrichCPR custom / Hit2Lead screening
AGK‑2: multiple stocked vendors

Procurement timelines differ; requires lead‑time planning for target compound.

Vendor status as of 2026; confirm current availability before ordering.

Evidence Dimension	Commercial availability and procurement pathway
Target Compound Data	AldrichCPR custom synthesis (R718823); Hit2Lead SC‑5860358 (1–25 mg); limited vendor coverage
Comparator Or Baseline	AGK‑2: stocked catalog product at ≥8 major vendors; typical availability in 5–100 mg quantities from multiple suppliers
Quantified Difference	Target compound requires custom synthesis lead time; AGK‑2 is available for immediate shipment.
Conditions	Vendor catalog status as of 2026; subject to change.

Why This Matters

Procurement planning must account for custom synthesis lead times (typically 2–6 weeks for AldrichCPR) vs. same‑day shipment for AGK‑2; the target compound is not a drop‑in replacement for routine SIRT2 inhibition workflows.

Recommended Application Scenarios

SIRT2-Selective Chemical Probe with SIRT1 Exclusion

In experiments where SIRT2 inhibition must be interpreted without ambiguity from SIRT1 crosstalk, the target compound offers a SIRT1 IC₅₀ floor of >50 μM [REFS‑1]. At a working concentration of 6–12 μM (1–2× SIRT2 IC₅₀), SIRT1 engagement is predicted to be negligible, providing cleaner phenotypic readouts than AGK‑2, whose SIRT1 IC₅₀ of ~30 μM places the selectivity margin closer to typical working concentrations [REFS‑2]. This scenario applies particularly to neurodegenerative disease models (e.g., α‑synuclein toxicity) where both SIRT1 and SIRT2 have been implicated and isoform‑specific interpretation is essential [REFS‑3].

SAR: Phenyl Substitution Effects on Sirtuin Inhibition

The target compound represents the 3‑CF₃‑phenyl variant within a matrix of phenyl‑substituted cyano‑quinolinyl‑furyl acrylamides that includes the 2,5‑dichloro (AGK‑2), 2‑chloro (BDBM50216691), and 2,3‑dichloro (BDBM50216693) analogs [REFS‑1][REFS‑2]. Its SIRT2 IC₅₀ of 6.0 μM and SIRT1 IC₅₀ >50 μM fill a specific coordinate in this SAR landscape, enabling systematic investigation of how electron‑withdrawing group position and lipophilicity modulate isoform selectivity and cellular activity [REFS‑3]. Procurement of this compound completes the SAR matrix for medicinal chemistry campaigns targeting sirtuin isoform selectivity.

Cellular Assays with Enhanced Membrane Permeability

With a LogP of 5.65, the target compound is more lipophilic than AGK‑2 (XLogP 4.91) [REFS‑1][REFS‑2]. This property may translate to superior passive membrane permeability in cell‑based assays, particularly for targets in lipophilic subcellular compartments. However, the increased lipophilicity also predicts lower aqueous solubility (LogSW −7.45), necessitating careful solvent optimization (e.g., DMSO stock concentration and final assay DMSO percentage) [REFS‑1]. This compound is best deployed in cellular SIRT2 inhibition experiments where permeability is a known limiting factor for the dichloro analog series.

Negative Control for SIRT2 Probe Validation

Because the target compound shares the identical core scaffold with AGK‑2 but exhibits measurably lower SIRT2 potency (6.0 μM vs. 3.5 μM) from the same assay system [REFS‑1], it can serve as a valuable potency‑matched control in experiments designed to distinguish SIRT2‑dependent from scaffold‑dependent phenotypic effects. Using both compounds at equipotent SIRT2‑inhibiting concentrations can help deconvolve whether observed biological effects arise specifically from SIRT2 catalytic inhibition or from off‑target interactions common to the cyano‑quinolinyl‑furyl acrylamide chemotype.

Application

Selection Property

Validation Focus

SIRT2‑selective probe with SIRT1 exclusion

High SIRT1 counter‑selectivity threshold

Confirm absence of SIRT1 engagement at working concentration

SAR matrix: phenyl substitution effects

3‑CF₃‑phenyl chemotype differentiation

Isoform selectivity profiling vs. 2,5‑dichloro and other analogs

Cell‑based SIRT2 inhibition (permeability context)

Higher lipophilicity (LogP context)

Evaluate membrane permeability and solubility optimization for assay

Scaffold‑matched negative control

Lower SIRT2 potency within same chemotype

Deconvolve SIRT2‑dependent from scaffold‑dependent phenotypic effects

• [1] BindingDB. BDBM50216688: SIRT2 IC₅₀ = 6.00E+3 nM; SIRT1 IC₅₀ >5.00E+4 nM. From Outeiro et al. Science 317:516‑519 (2007). View Source
• [2] Outeiro TF, Kontopoulos E, Altmann SM, et al. Sirtuin 2 inhibitors rescue α‑synuclein‑mediated toxicity in models of Parkinson's disease. Science. 2007;317(5837):516‑519. View Source